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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanol

CAS No.: 767-13-5

Cat. No.: B1206506

Get Quote

Physicochemical Characterization, Stereochemical Analysis, and Synthesis Protocols

Executive Summary
3,5-Dimethylcyclohexanol (CAS: 5441-52-1) represents a critical scaffold in the study of

conformational analysis and a functional intermediate in the synthesis of agrochemicals and

fragrances. Unlike simple aliphatic alcohols, its utility is governed by its stereochemistry. The

molecule exists as a mixture of diastereomers, where the thermodynamic stability is dictated by

the equatorial vs. axial positioning of the hydroxyl group relative to the methyl substituents.

This guide provides a definitive technical breakdown of the physical properties, distinguishing

between isomeric forms where data permits, and outlines a validated protocol for its synthesis

via catalytic hydrogenation.

Structural Architecture & Stereochemistry
To understand the physical properties of 3,5-dimethylcyclohexanol, one must first understand

its conformational landscape. The physical constants (boiling point, density, NMR shifts)

fluctuate based on the specific isomer.
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Conformational Analysis
The 3,5-dimethyl substitution pattern creates a unique steric environment. Assuming the methyl

groups are cis to each other (the most common configuration derived from 3,5-xylenol), the

cyclohexane ring prefers a chair conformation where both methyl groups are equatorial to

minimize 1,3-diaxial interactions.

This leaves two primary diastereomers based on the hydroxyl position:

-isomer (Thermodynamic): The hydroxyl group is equatorial. (All-equatorial conformation).

-isomer (Kinetic): The hydroxyl group is axial.

The equatorial alcohol is significantly more stable but often has a higher boiling point due to

more accessible hydrogen bonding compared to the shielded axial hydroxyl.

Conformational Isomerism

Precursor: 3,5-Dimethylphenol
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Figure 1: Stereochemical pathways during the reduction of 3,5-dimethylphenol. The equatorial

isomer is favored under thermodynamic conditions.

Physicochemical Profile
The following data aggregates experimental values for the commercial mixture of isomers, with

specific notations for stereochemical distinctions where applicable.

Key Physical Constants
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Property Value / Range Condition / Note

Molecular Formula -

Molecular Weight 128.21 g/mol -

Physical State Liquid (viscous) At 25°C

Boiling Point 180°C - 185°C
@ 760 mmHg (Isomer

dependent)

Melting Point 15°C - 20°C
Pure isomers may crystallize;

mixtures often supercool.

Density g/cm³ @ 20°C

Refractive Index (

)
1.4530 - 1.4560 Indicative of purity.

Flash Point 72°C (Closed Cup) Combustible.

Solubility (Water) < 1.5 g/L
Hydrophobic character

dominates.

Solubility (Organic) Miscible Ethanol, Ether, Chloroform.

LogP (Octanol/Water) ~2.3 - 2.5
Predicted value; indicates

lipophilicity.

Spectroscopic Identification (NMR)
Differentiation of isomers is best achieved via

H NMR.

Axial Proton (geminal to Equatorial OH): Appears as a broad multiplet (tt) at

~3.5 ppm with large coupling constants (

Hz).

Equatorial Proton (geminal to Axial OH): Appears as a narrower multiplet at
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~4.0 ppm with smaller coupling constants (

Hz).

Experimental Protocol: Synthesis & Purification
Objective: Synthesis of 3,5-dimethylcyclohexanol via high-pressure catalytic hydrogenation of

3,5-dimethylphenol (3,5-xylenol).

Scientific Rationale: Direct hydrogenation of the aromatic ring requires a heterogeneous

catalyst. Raney Nickel is chosen for cost-effectiveness, though Rhodium on Alumina (

) offers better stereocontrol under milder conditions. This protocol uses Raney Nickel for
scalability.

Reagents & Equipment
Reactant: 3,5-Dimethylphenol (99% purity).

Catalyst: Raney Nickel (W-2 activity), 5 mol% loading.

Solvent: Ethanol (Absolute) or Cyclohexane.

Apparatus: High-pressure stainless steel autoclave (Parr Reactor).

Step-by-Step Methodology
Catalyst Preparation:

Safety: Raney Nickel is pyrophoric. Handle under water or argon atmosphere.

Wash the catalyst (5g) three times with absolute ethanol to remove water.

Loading:

Dissolve 3,5-dimethylphenol (12.2 g, 100 mmol) in 50 mL of ethanol.

Transfer the solution to the autoclave vessel.

Add the catalyst slurry under an inert gas stream.
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Hydrogenation:

Seal the reactor and purge with Nitrogen (

) 3 times (50 psi) to remove oxygen.

Purge with Hydrogen (

) 3 times (50 psi).

Pressurize to 50-80 bar (725-1160 psi) with

.

Heat the reaction mixture to 140°C. Stirring speed: 800-1000 RPM.

Monitoring: Reaction is complete when

uptake ceases (approx. 4-6 hours).

Work-up:

Cool reactor to room temperature. Vent excess hydrogen carefully.

Filter the mixture through a Celite pad to remove the catalyst. Keep catalyst wet to prevent

ignition.

Concentrate the filtrate via rotary evaporation.

Purification (Distillation):

Perform fractional distillation under reduced pressure (vacuum).

Collect the fraction boiling at 85-90°C @ 15 mmHg.
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Experimental Workflow: Hydrogenation
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Figure 2: Operational workflow for the catalytic hydrogenation and isolation of 3,5-
dimethylcyclohexanol.

Safety & Handling (SDS Summary)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1206506/docs?utm_src=pdf-body-img#technical-monograph-3-5-dimethylcyclohexanol
https://www.benchchem.com/product/b1206506/docs?utm_src=pdf-body#technical-monograph-3-5-dimethylcyclohexanol
https://www.benchchem.com/product/b1206506/docs?utm_src=pdf-body#technical-monograph-3-5-dimethylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This compound is a functionalized cycloalkane and shares toxicological profiles with similar

cyclic alcohols.

GHS Classification:

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific Target Organ Toxicity (Single Exposure) - Respiratory System.

Handling: Use chemical resistant gloves (Nitrile). Avoid inhalation of vapors.

Storage: Store in a cool, dry place. Keep container tightly closed. Hygroscopic nature is

minimal but oxidation can occur over prolonged periods; store under nitrogen if high purity is

required for analytics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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